N-(4-{[(4-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide

• IUPAC Name: N-[4-[2-(4-methylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]cyclopropanecarboxamide
• InChI: InChI=1S/C16H17N3O2S/c1-10-2-6-12(7-3-10)17-14(20)8-13-9-22-16(18-13)19-15(21)11-4-5-11/h2-3,6-7,9,11H,4-5,8H2,1H3,(H,17,20)(H,18,19,21)
• InChI Key: XAUVTSNGVJGDPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CC2=CSC(=N2)NC(=O)C3CC3
• Molecular Formula: C16H17N3O2S
• DSSTOX Substance ID: DTXSID101157750
• Molecular Weight: 315.4 g/mol
• CAS RN: 923139-08-6

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives have been synthesized and studied for their pharmacological activities. The molecular structures of the synthesized derivatives were confirmed by their physicochemical properties and spectroanalytical data.

Molecular Structure Analysis

The molecular structure of similar compounds has been confirmed by their physicochemical properties and spectroanalytical data, including NMR, IR, and elemental analysis. For instance, the 1H-NMR and 13C-NMR data for a similar compound are available.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives have been evaluated for their in vitro antimicrobial activity against bacterial and fungal species.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, the physicochemical properties and spectroanalytical data (NMR, IR, and elemental) of N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives have been reported.

Scientific Research Applications

Thiazoles belong to the azole heterocyclic family, characterized by a five-membered ring containing three carbon, one sulfur, and one nitrogen atom. . Let’s explore some of the intriguing fields where thiazole derivatives shine:

Antimicrobial Activity: Thiazoles have demonstrated significant antimicrobial properties. For instance:

Antioxidant Potential: Thiazole derivatives have been investigated for their antioxidant properties. .

Anti-Inflammatory Effects: While more research is needed, thiazoles may exhibit anti-inflammatory effects due to their structural features.

Neuroprotective Properties: Certain thiazole derivatives have been explored for their potential neuroprotective effects. These compounds could play a role in preserving neuronal health.

Antitumor and Cytotoxic Activity: Gulsory and Guzeldemirci synthesized [6-(4-bromophenyl)imidazo[2,1-b]thiazol-3-yl]acetic acid arylidenehydrazides and reported their cytotoxicity against human tumor cell lines. .

Other Applications: Thiazoles also find use in:

Mechanism of Action

Target of Action

Thiazole derivatives are known to have diverse biological activities . They have been found to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with various biological targets to exert their effects .

Biochemical Pathways

Thiazole derivatives are known to interact with various biochemical pathways due to their diverse biological activities .

Pharmacokinetics

The compound’s predicted density is 1414±006 g/cm3 and its predicted pKa is 841±070 .

Result of Action

Thiazole derivatives are known to have diverse biological activities, suggesting that they may have multiple effects at the molecular and cellular level .

Future Directions

The future directions in the study of similar compounds involve the discovery and development of new molecules from natural or synthetic sources with novel modes of action to treat microbial infections and cancer. The synthesized compounds could be evaluated for their in vitro antimicrobial activity and anticancer activity. Furthermore, molecular docking studies could be carried out to study the binding mode of active compounds with receptors.